Cas no 1332637-14-5 (2-Methoxy-3-(methoxycarbonyl)phenylboronic acid)

• Product Name: 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid
• CAS No: 1332637-14-5
• MF: C₉H₁₁BO₅
• MW: 209.991643190384
• MDL: MFCD23379502
• CID: 4584475
• PubChem ID: 54577427
• Update Time: 2025-11-01

2-Methoxy-3-(methoxycarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(methoxycarbonyl)phenylboronic acid
• (2-Methoxy-3-(methoxycarbonyl)phenyl)boronic acid
• (2-methoxy-3-methoxycarbonylphenyl)boronic acid
• (2-Methoxy-3-(methoxycarbonyl)phenyl)boronicacid
• MFCD23379502
• CS-0102702
• [2-methoxy-3-(methoxycarbonyl)phenyl]boronic acid
• AS-37616
• 1332637-14-5
• AKOS037643839
• 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid

• MDL： MFCD23379502
• Inchi： 1S/C9H11BO5/c1-14-8-6(9(11)15-2)4-3-5-7(8)10(12)13/h3-5,12-13H,1-2H3
• InChI Key： YUUSYICBNQHHNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(B(O)O)=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 210.0699536g/mol
• Monoisotopic Mass: 210.0699536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 408.3±55.0 °C at 760 mmHg

2-Methoxy-3-(methoxycarbonyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid

Introduction to 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid (CAS No. 1332637-14-5)

2-Methoxy-3-(methoxycarbonyl)phenylboronic acid, identified by its CAS number 1332637-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is characterized by its methoxy and methoxycarbonyl functional groups, which contribute to its unique reactivity and utility in various synthetic applications. The compound's structure, featuring a phenyl ring substituted at the 2-position with a methoxy group and at the 3-position with a methoxycarbonyl group, makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and advanced materials.

The significance of 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid lies in its role as a building block in cross-coupling reactions, which are fundamental to modern organic synthesis. Boronic acids, in general, are well-known for their ability to participate in Suzuki-Miyaura couplings, a reaction that is pivotal in constructing carbon-carbon bonds under mild conditions. The presence of both methoxy and methoxycarbonyl groups in this compound enhances its compatibility with various coupling partners, making it an attractive choice for synthetic chemists. These groups not only influence the electronic properties of the boronic acid but also provide handles for further functionalization, enabling the creation of more intricate molecular architectures.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their broad applications in drug discovery and material science. The pharmaceutical industry has leveraged these compounds to develop novel therapeutic agents, particularly in the realm of targeted therapies. For instance, boronic acids have been explored as components of protease inhibitors and kinase inhibitors, where their ability to form stable complexes with biological targets is highly advantageous. The specific substitution pattern of 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid makes it particularly suitable for designing molecules that interact selectively with biological receptors or enzymes.

One of the most compelling aspects of 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid is its utility in the synthesis of conjugated polymers and organic electronic materials. The boronic acid moiety can be used to introduce cross-linking points or functional units that enhance the properties of these materials. For example, researchers have utilized this compound to develop organic semiconductors and light-emitting diodes (OLEDs), where precise control over molecular structure is crucial for optimizing device performance. The methoxy and methoxycarbonyl groups provide additional sites for chemical modification, allowing for fine-tuning of material characteristics such as solubility, thermal stability, and electronic conductivity.

The chemical reactivity of 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid also makes it a valuable tool in biochemical assays and diagnostic applications. Boronic acids can form reversible covalent bonds with diols, a property that has been exploited in developing affinity chromatography matrices for protein purification. Additionally, these compounds have been used in biosensors and microarrays due to their ability to selectively bind with biomolecules. The specific substitution pattern of this compound enhances its binding affinity and selectivity, making it an ideal candidate for high-throughput screening applications.

From an industrial perspective, the production and application of 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid are supported by advancements in synthetic methodologies that improve yield and purity. Continuous flow chemistry, for instance, has enabled more efficient synthesis routes for boronic acids by reducing reaction times and minimizing waste. These innovations not only make the compound more accessible but also contribute to sustainable practices in chemical manufacturing. As demand grows for high-performance materials and targeted therapeutics, the role of specialized intermediates like 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid will continue to expand.

The future directions of research involving 2-Methoxy-3-(methoxycarbonyl)phenylboronic acid are likely to focus on expanding its applications into emerging fields such as nanotechnology and green chemistry. Researchers are exploring ways to incorporate boronic acid derivatives into nanomaterials for drug delivery systems, where their stability and biocompatibility are advantageous. Furthermore, efforts are underway to develop environmentally friendly synthetic routes that reduce reliance on hazardous reagents or solvents. By leveraging the unique properties of this compound, scientists aim to contribute to both technological advancements and ecological sustainability.

In conclusion,2-Methoxy-3-(methoxycarbonyl)phenylboronic acid (CAS No. 1332637-14-5) represents a versatile and highly functional compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis, material science applications, and biochemical assays underscores its importance in modern research. As new methodologies emerge and applications expand,2-Methoxy-3-(methoxycarbonyl)phenylboronic acid will undoubtedly continue to play a critical role in advancing scientific knowledge and technological innovation.